Cas no 1227602-43-8 (6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1227602-43-8
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• MDL: MFCD25372538
• CID: 4689433
• Update Time: 2025-10-31

6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-(trifluoromethyl)pyridine-3-methanol
• FCH1182530
• 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol

• MDL： MFCD25372538
• Inchi： 1S/C7H6F3NO2/c8-7(9,10)6-4(3-12)1-2-5(13)11-6/h1-2,12H,3H2,(H,11,13)
• InChI Key： DXHOZJNVDLVABP-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 49.3

Additional information on 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol

6-Hydroxy-2-(Trifluoromethyl)Pyridine-3-Methanol: A Comprehensive Overview

6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol, identified by the CAS number 1227602-43-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule's structure, comprising a pyridine ring substituted with hydroxyl and trifluoromethyl groups, along with a methanol moiety, contributes to its distinctive chemical properties.

The synthesis of 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis, which has proven to significantly accelerate reaction times while maintaining product quality.

The physical and chemical properties of this compound are well-documented. Its molecular weight is approximately 194.15 g/mol, with a melting point around 150°C and a boiling point exceeding 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various applications in organic synthesis and pharmaceutical formulations.

Recent studies have focused on the biological activity of 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, showing significant inhibition of cyclooxygenase enzymes. Additionally, research into its antioxidant properties has revealed its ability to scavenge free radicals, suggesting applications in the development of natural antioxidants for food and cosmetic industries.

In the realm of materials science, this compound has been investigated for its role in creating advanced polymers and coatings. Its ability to form stable bonds under high temperatures makes it a promising candidate for high-performance materials used in aerospace and automotive industries. Furthermore, its electronic properties have been explored for potential applications in organic electronics, particularly in the development of flexible displays and sensors.

The environmental impact of 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol has also been a topic of recent research. Studies indicate that it degrades slowly under aerobic conditions, raising concerns about its long-term effects on aquatic ecosystems. However, ongoing research aims to develop biodegradable variants that minimize environmental harm while retaining the compound's desirable properties.

In conclusion, 6-Hydroxy-2-(trifluoromethyl)pyridine-3-methanol, with its unique structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, making it a valuable compound in both academic and industrial settings.